Cas no 1331550-51-6 (N-(3-chloro-4-fluorophenyl)-2-cyano-3-[2-(N-ethylacetamido)-1,3-thiazol-4-yl]prop-2-enamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-cyano-3-[2-(N-ethylacetamido)-1,3-thiazol-4-yl]prop-2-enamide
• CAS No: 1331550-51-6
• MF: C₁₇H₁₄ClFN₄O₂S
• MW: 392.835064411163
• CID: 6411367
• PubChem ID: 51275149
• Update Time: 2025-06-03

N-(3-chloro-4-fluorophenyl)-2-cyano-3-[2-(N-ethylacetamido)-1,3-thiazol-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26611872
• 1331550-51-6
• N-(3-chloro-4-fluorophenyl)-2-cyano-3-[2-(N-ethylacetamido)-1,3-thiazol-4-yl]prop-2-enamide
• Z188456492

• Inchi： 1S/C17H14ClFN4O2S/c1-3-23(10(2)24)17-22-13(9-26-17)6-11(8-20)16(25)21-12-4-5-15(19)14(18)7-12/h4-7,9H,3H2,1-2H3,(H,21,25)/b11-6+
• InChI Key： FRPNQODHJVOWFS-IZZDOVSWSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(/C(/C#N)=C/C1=CSC(=N1)N(C(C)=O)CC)=O)F

Computed Properties

• Exact Mass: 392.0510027g/mol
• Monoisotopic Mass: 392.0510027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on N-(3-chloro-4-fluorophenyl)-2-cyano-3-[2-(N-ethylacetamido)-1,3-thiazol-4-yl]prop-2-enamide

N-(3-chloro-4-fluorophenyl)-2-cyano-3-[2-(N-ethylacetamido)-1,3-thiazol-4-yl]prop-2-enamide: A Comprehensive Overview

The compound N-(3-chloro-4-fluorophenyl)-2-cyano-3-[2-(N-ethylacetamido)-1,3-thiazol-4-yl]prop-2-enamide (CAS No. 1331550-51-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a thiazole ring, a cyano group, and a fluorinated aromatic ring, making it a prime candidate for advanced chemical applications.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery and material synthesis. The presence of the thiazole ring in this compound contributes to its unique electronic properties, which are essential for applications in optoelectronics and sensor technologies. Additionally, the cyano group enhances the molecule's stability and reactivity, making it suitable for use in high-performance materials.

The fluorinated aromatic ring in this compound plays a crucial role in modulating its physical and chemical properties. Fluorine substitution is known to increase the molecule's lipophilicity and bioavailability, which are critical factors in pharmaceutical applications. Recent research has explored the use of such fluorinated compounds in targeted drug delivery systems, where their enhanced solubility and stability are highly advantageous.

The synthesis of N-(3-chloro-4-fluorophenyl)-2-cyano-3-[2-(N-ethylacetamido)-1,3-thiazol-4-yl]prop-2-enamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the N-ethylacetamido group into the structure adds another layer of functionality, enabling the compound to participate in various biochemical reactions. This makes it a valuable tool in both academic research and industrial applications.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a precursor for more complex molecules makes it an essential building block in organic synthesis. Furthermore, its unique electronic properties have led to its use in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that derivatives of this compound can significantly improve the efficiency and stability of these devices.

The study of N-(3-chloro-4-fluorophenyl)-2-cyano-3-[2-(N-ethylacetamido)-1,3-thiazol-4-yl]prop-2-enamide has also contributed to our understanding of molecular design principles. By manipulating the substituents on the aromatic ring and the thiazole core, researchers can tailor the molecule's properties for specific applications. This flexibility underscores the importance of this compound as a model system for exploring structure-property relationships.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. The use of efficient catalysts and sustainable solvents has made its production more eco-friendly. Additionally, its high stability ensures that it does not degrade into harmful byproducts during use or disposal.

In conclusion, N-(3-chloro-4-fluorophenyl)-2-cyano-3-[2-(N